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Compound of Interest

Compound Name:

(3-CHLORO-4-

(TRIFLUOROMETHOXY)PHENYL

)METHANAMINE

Cat. No.: B1395227 Get Quote

An In-Depth Technical Guide to the Safe Handling of (3-Chloro-4-
(trifluoromethoxy)phenyl)methanamine

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for (3-Chloro-4-(trifluoromethoxy)phenyl)methanamine (CAS No. 771581-60-3).

Designed for researchers, scientists, and drug development professionals, this document

synthesizes critical safety data with field-proven insights to ensure the safe and effective use of

this compound in a laboratory setting. The causality behind each recommendation is explained

to foster a deep understanding of the risks and mitigation strategies.

Compound Identification and Hazard Analysis
(3-Chloro-4-(trifluoromethoxy)phenyl)methanamine, also known as 3-Chloro-4-

(trifluoromethoxy)benzylamine, is a substituted benzylamine derivative used in organic

synthesis.[1][2] Its specific chemical structure necessitates a rigorous approach to handling due

to its inherent reactivity and hazardous properties.
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A thorough understanding of the compound's physical properties is the foundation of a robust

safety plan. These properties dictate storage conditions, appropriate handling techniques, and

potential environmental fate.

Property Value Source

CAS Number 771581-60-3 [2]

Molecular Formula C8H7ClF3NO [1][2]

Molecular Weight 225.60 g/mol [2]

Appearance Not specified (likely liquid) [2]

Particle Characteristics Not applicable (liquid) [2]

GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. This compound is classified as a significant hazard, primarily due to its

corrosive nature.[2]

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 1C
H314: Causes severe skin

burns and eye damage.

Source:[2]

The primary danger associated with this chemical is its ability to cause severe, irreversible

damage to skin and eyes upon contact.[2] This corrosive action is immediate and requires

prompt, decisive first-aid intervention. The underlying mechanism involves the amine functional

group's basicity and potential reactivity, which can disrupt cellular membranes and denature

proteins.

Comprehensive Risk Mitigation Framework

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.calpaclab.com/3-chloro-4-trifluoromethoxy-phenyl-methanamine-technical-grade-c8h7clf3no-1-gram/aab-aa00icq4-1g
https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15484417&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A multi-layered approach is essential for mitigating the risks associated with (3-Chloro-4-
(trifluoromethoxy)phenyl)methanamine. This framework encompasses engineering controls,

administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate personnel from the hazard.

Fume Hood: All manipulations of this compound, including weighing, transferring, and use in

reactions, must be conducted inside a certified chemical fume hood. This prevents the

inhalation of any potential vapors and contains spills.

Safety Shower and Eyewash Station: An ANSI-compliant safety shower and eyewash station

must be immediately accessible (within a 10-second travel distance) in any laboratory where

this chemical is handled.[3] Regular testing of this equipment is mandatory.

Personal Protective Equipment (PPE): The Last Barrier
PPE is not a substitute for robust engineering controls but is critical for protecting against direct

contact. The selection of PPE must be based on the specific hazards of the compound.

Eye and Face Protection: Tight-sealing safety goggles in combination with a face shield are

required to protect against splashes.[2][4] Standard safety glasses do not offer sufficient

protection.

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. Given the lack of specific breakthrough

time data for this compound, double-gloving with nitrile or neoprene gloves is a prudent

choice. Gloves must be inspected for integrity before each use and changed immediately if

contamination is suspected.

Lab Coat: A flame-resistant lab coat with full-length sleeves is required. It should be fully

buttoned to provide maximum coverage.

Protective Clothing: For larger quantities or procedures with a higher risk of splashing,

additional chemical-resistant aprons or coveralls should be worn.[2]
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Respiratory Protection: While handling within a fume hood should prevent respiratory

exposure, a risk assessment may deem respiratory protection necessary for specific

procedures like large-scale transfers or spill clean-up. In such cases, a NIOSH-approved

respirator with cartridges appropriate for organic vapors should be used.[4]

Caption: Personal Protective Equipment (PPE) workflow.

Standard Operating Procedures (SOPs)
Adherence to well-defined SOPs is crucial for minimizing exposure and ensuring reproducible,

safe science.

Handling and Storage Protocol
Handling:

Preparation: Before handling, ensure the work area within the fume hood is clean and

uncluttered. Verify the location and functionality of the nearest safety shower and eyewash

station.

Aliquotting: Use only compatible materials (e.g., glass, PTFE) for transfers. Avoid using

metal spatulas if reactivity is a concern.

Ventilation: Always keep the container tightly closed when not in use to minimize vapor

release.[4]

Hygiene: Wash hands and face thoroughly after handling the substance.[4] Contaminated

work clothing should not be allowed out of the workplace and must be decontaminated

before reuse.[3]

Storage:

Container: Store in the original, tightly sealed container.[4]

Location: Keep in a cool, dry, and well-ventilated area designated for corrosive materials.

Compatibility: Store away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[3][4]
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Spill and Emergency Response
Immediate and correct response to an exposure or spill is critical to minimizing harm.

Skin Contact:

Immediately proceed to the safety shower.[3]

Remove all contaminated clothing while under the shower.

Flush the affected area with copious amounts of water for at least 15 minutes.[2]

Seek immediate medical attention. Show the Safety Data Sheet to the attending physician.

[2]

Eye Contact:

Immediately proceed to the eyewash station.

Flush eyes with water for at least 15 minutes, holding the eyelids open to ensure complete

rinsing.[2]

Remove contact lenses if present and easy to do.[2][4]

Seek immediate medical attention.[2]

Ingestion:

Do NOT induce vomiting.[2]

Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2]

Seek immediate medical attention. The corrosive nature of the product means that emesis

or gastric lavage is contraindicated due to the risk of esophageal perforation.[2]

Spill Cleanup:

Evacuate non-essential personnel from the area.
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Ensure adequate ventilation and wear appropriate PPE as described in section 2.2.

For small spills, absorb with a non-combustible, inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Do not let the product enter drains.

Skin Exposure Response
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Click to download full resolution via product page

Caption: Emergency response protocol for skin exposure.
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Waste Disposal
Disposal of (3-Chloro-4-(trifluoromethoxy)phenyl)methanamine and any contaminated

materials must be handled as hazardous waste.

Collection: Collect waste in a designated, properly labeled, and sealed container.

Regulations: All waste disposal must comply with local, state, and federal regulations.[5]

Procedure: Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures. Do not attempt to dispose of this chemical down the drain or as

regular trash.

Toxicological and Ecological Information
Toxicological Summary
Detailed toxicological data for this specific compound is limited, which is common for research

chemicals. The primary known effect is severe damage to tissues upon direct contact.[2]

Ingestion is particularly dangerous due to the risk of perforation of the gastrointestinal tract.[2]

Acute Toxicity: Data not available.

Skin Corrosion/Irritation: Causes severe burns (Category 1C).[2]

Serious Eye Damage/Irritation: Causes serious eye damage.[2]

Chronic Exposure: Data not available.

Ecological Information
No specific ecological data is available.[2][6] However, halogenated organic compounds can be

persistent in the environment and toxic to aquatic life. Therefore, every precaution must be

taken to prevent its release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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